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Compound of Interest

Compound Name: Aminoethyl-SS-propionic acid

Cat. No.: B1664882

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Aminoethyl-SS-propionic acid. Adherence to these guidelines is critical for ensuring a safe
laboratory environment and maintaining experimental integrity.

Chemical Identifier:

Name: Aminoethyl-SS-propionic acid

CAS Number: 15579-00-7[1]

Molecular Formula: C5H11NO2S2[1]

Molecular Weight: 181.28[1]

Hazard Identification: Aminoethyl-SS-propionic acid is classified as a hazardous substance.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), it poses the following risks:

» Skin corrosion/irritation (Category 2): H315 - Causes skin irritation.[1]

e Serious eye damage/eye irritation (Category 2A): H319 - Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion. The following table summarizes the required PPE for

handling Aminoethyl-SS-propionic acid.

Protection Type

Specific Equipment

Rationale and Best Practices

Eye and Face Protection

Chemical safety goggles or a
face shield.[2][3]

Essential for protecting eyes
from splashes. Standard safety
glasses do not provide

adequate protection.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[2][4]

Inspect gloves for any signs of
degradation or perforation
before use. Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.[2][5]

Body Protection

Laboratory coat.[2]

A fully fastened lab coat
provides a barrier against

accidental spills.[2]

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood.[2]

To minimize the inhalation of
any potential vapors or
aerosols, all handling of the
compound should be
performed within a certified

chemical fume hood.[2]

Foot Protection

Closed-toe shoes.[2]

Protects feet from spills and

falling objects.[2]

Operational and Disposal Plans

Safe Handling and Storage Protocol

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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o Store the container in a cool, dry, and well-ventilated area.[5] The recommended storage
temperature is -20°C for long-term stability.[6]

o Keep the container tightly sealed when not in use to prevent the release of any potential
vapors.[2]

e Avoid storing with incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[1] Carboxylic acids, in general, should not be stored in metal
cabinets due to the risk of corrosion.[7]

Handling Procedures:

o Preparation: Before handling, ensure that an eye-wash station and safety shower are readily
accessible.[1] Prepare your designated workspace, preferably within a chemical fume hood,
ensuring it is clean and uncluttered.[2]

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
above.

o Transferring: When transferring the compound, do so carefully to avoid generating dust or
aerosols.[2]

» Avoid Contact: Avoid inhalation, and contact with eyes and skin.[1]

o Cleanup: After handling, decontaminate all work surfaces with an appropriate cleaning agent.
Carefully remove and dispose of contaminated PPE. Wash hands and any exposed skin
thoroughly with soap and water.[1][2]

First Aid Measures

o Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes
immediately with large amounts of water. Separate eyelids with fingers to ensure adequate
flushing. Promptly call a physician.[1]

o Skin Contact: IF ON SKIN: Wash with plenty of soap and water.[1] Rinse skin thoroughly with
large amounts of water. Remove contaminated clothing and shoes and call a physician.[1]
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 Inhalation: Immediately relocate self or casualty to fresh air. If breathing is difficult, give
cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out mouth with water; Do NOT induce vomiting; call a physician.[1]

Spill Response

o Evacuate: Evacuate personnel to safe areas.[1]
o Ventilate: Ensure adequate ventilation.

o Containment: Try to prevent further leakage or spillage. Keep the product away from drains
or water courses.[1]

o Cleanup: Use full personal protective equipment. Absorb solutions with finely-powdered
liquid-binding material (e.g., diatomite, universal binders). Decontaminate surfaces and
equipment by scrubbing with alcohol. Dispose of contaminated material according to the
disposal plan.[1]

Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

» Waste Segregation: Do not mix Aminoethyl-SS-propionic acid waste with other waste
streams. It should be collected in a dedicated, properly labeled, and sealed container.[2]

o Labeling: Clearly label the waste container with the chemical name and associated hazards.

o Disposal Method: Dispose of the chemical and its container at an approved waste disposal
plant.[5] As it is a sulfur-containing organic compound, it may require specific disposal
procedures to prevent acidification of soil and groundwater.[8] Follow all federal, state, and
local environmental regulations for chemical waste disposal.

Experimental Workflow and Logical Relationships

Below is a diagram illustrating the logical workflow for safely handling Aminoethyl-SS-
propionic acid, from preparation to disposal.
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Workflow for Safe Handling of Aminoethyl-SS-propionic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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